Cas no 91902-78-2 (2-Thiopheneacetic acid,a-(phenylmethyl)-)

• Product Name: 2-Thiopheneacetic acid,a-(phenylmethyl)-
• CAS No: 91902-78-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 813500
• PubChem ID: 236381
• Update Time: 2025-04-19

2-Thiopheneacetic acid,a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,a-(phenylmethyl)-
• 3-phenyl-2-thiophen-2-ylpropanoic acid
• 91902-78-2
• NSC38815
• DTXSID70284759
• NSC-38815

• Inchi： 1S/C13H12O2S/c14-13(15)11(12-7-4-8-16-12)9-10-5-2-1-3-6-10/h1-8,11H,9H2,(H,14,15)
• InChI Key： DDSSZBSJRNFOJW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05580079g/mol
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų